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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

Introduction: FCNIrPic, with the CAS number 665005-28-7, is a high-purity organometallic

complex of iridium(III). Its chemical name is Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl)iridium(III). This phosphorescent blue dopant is a critical material in the

fabrication of Organic Light-Emitting Diodes (OLEDs), contributing to the generation of highly

efficient and stable blue light emission, a cornerstone for full-color displays and solid-state

lighting applications. This technical guide provides an in-depth overview of its chemical

properties, a detailed synthesis protocol, and its application in the fabrication of OLED devices,

tailored for researchers and professionals in drug development and materials science.

Chemical and Photophysical Properties
FCNIrPic is a yellow crystalline powder at room temperature. Its molecular structure and key

properties are summarized in the tables below. The data presented is compiled from various

chemical suppliers and research publications.

Table 1: General and Chemical Properties of FCNIrPic
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Property Value

CAS Number 665005-28-7

Synonyms
Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl)iridium(III)

Molecular Formula C₃₀H₁₄F₄IrN₅O₂

Molecular Weight 744.68 g/mol [1][2]

Purity >99% (HPLC)[1][2]

Thermal Stability (TGA) >300 °C (0.5% weight loss)[1][2]

Table 2: Photophysical Properties of FCNIrPic

Property Value Conditions

UV Absorption (λₘₐₓ) 249 nm, 281 nm[1][2] In CH₂Cl₂

Photoluminescence (PL)

Emission (λₑₘ)
463 nm[1][2] In CH₂Cl₂

Synthesis Protocol
The synthesis of FCNIrPic, like other similar iridium(III) complexes, is typically a two-step

process. The following is a representative experimental protocol adapted from established

methods for similar compounds.

Step 1: Synthesis of the Dichloro-Bridged Iridium Dimer

This initial step involves the cyclometalation of the iridium center with the fluorinated and

cyanated phenylpyridine ligand.

Reactants: Iridium(III) chloride hydrate (IrCl₃·nH₂O) and 2-(3,5-difluoro-4-

cyanophenyl)pyridine.

Solvent: A mixture of 2-ethoxyethanol and water (typically in a 3:1 v/v ratio).
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Procedure:

Iridium(III) chloride hydrate and a slight excess of the 2-(3,5-difluoro-4-

cyanophenyl)pyridine ligand are added to the solvent mixture.

The reaction mixture is refluxed under an inert atmosphere (e.g., nitrogen or argon) for

approximately 12-24 hours.

During the reaction, the color of the solution will change, and a precipitate, the dichloro-

bridged iridium dimer, will form.

After cooling to room temperature, the precipitate is collected by filtration, washed with

methanol and diethyl ether, and then dried under vacuum.

Step 2: Formation of the Final FCNIrPic Complex

The second step involves the reaction of the dimer with the ancillary picolinic acid ligand.

Reactants: The dichloro-bridged iridium dimer from Step 1 and picolinic acid.

Solvent: A high-boiling point solvent such as 2-ethoxyethanol or glycerol.

Procedure:

The dichloro-bridged iridium dimer and an excess of picolinic acid are suspended in the

solvent.

A base, such as sodium carbonate (Na₂CO₃), is added to facilitate the reaction.

The mixture is heated to a high temperature (e.g., 150-200 °C) and stirred for 12-24 hours

under an inert atmosphere.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the crude product is precipitated by

adding water.
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The crude product is collected by filtration and purified by column chromatography on

silica gel, followed by recrystallization or sublimation to yield high-purity FCNIrPic.
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Step 1: Dimer Synthesis

Step 2: Final Complex Formation

IrCl3·nH2O

Reflux (12-24h)
Inert Atmosphere

2-(3,5-difluoro-4-cyanophenyl)pyridine

2-ethoxyethanol/water

Dichloro-bridged
Iridium Dimer

High Temp (12-24h)
Inert Atmosphere

Picolinic Acid

Na2CO3

2-ethoxyethanol

Crude FCNIrPic Purified FCNIrPicPurification
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Substrate Preparation

Thin Film Deposition (High Vacuum)

Finalization

ITO Glass

Ultrasonic Cleaning

UV-Ozone Treatment

Hole Injection Layer (HIL)

Hole Transport Layer (HTL)

Emissive Layer (EML)
(Host:FCNIrPic)

Electron Transport Layer (ETL)

Electron Injection Layer (EIL)

Cathode (Al)

Encapsulation
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Exciton Formation & Light Emission
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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